Cas no 7570-91-4 (Benzene, 1,3,5-trimethyl-2-(methylthio)-)

• Product Name: Benzene, 1,3,5-trimethyl-2-(methylthio)-
• CAS No: 7570-91-4
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• MDL: MFCD00092282
• CID: 539103
• PubChem ID: 11084258
• Update Time: 2025-04-19

Benzene, 1,3,5-trimethyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-trimethyl-2-(methylthio)-
• 1,3,5-trimethyl-2-methylsulfanylbenzene
• starbld0021788
• Mesityl(methyl)sulfane
• 1,3,5-TRIMETHYL-2-(METHYLSULFANYL)BENZENE
• SCHEMBL758797
• AKOS006241587
• Methyl 2,4,6-trimethylphenyl sulfide
• DTXSID60454580
• methyl mesityl sulfide
• 7570-91-4

• MDL： MFCD00092282
• Inchi： 1S/C10H14S/c1-7-5-8(2)10(11-4)9(3)6-7/h5-6H,1-4H3
• InChI Key： XTEITIDZEYVPBZ-UHFFFAOYSA-N
• SMILES： S(C)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 166.08172
• Monoisotopic Mass: 166.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0